Cas no 54124-12-8 (5-Iodopyrimidine-2,4,6-triol)

• Product Name: 5-Iodopyrimidine-2,4,6-triol
• CAS No: 54124-12-8
• MF: C₄H₃IN₂O₃
• MW: 253.982692956924
• CID: 4817867
• Update Time: 2026-02-27

5-Iodopyrimidine-2,4,6-triol Chemical and Physical Properties

Names and Identifiers

• 5-Iodopyrimidine-2,4,6-triol

• Inchi： 1S/C4H3IN2O3/c5-1-2(8)6-4(10)7-3(1)9/h(H3,6,7,8,9,10)
• InChI Key： BCCIUMBAWNMFBY-UHFFFAOYSA-N
• SMILES： IC1C(NC(NC=1O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 235
• XLogP3: -0.5
• Topological Polar Surface Area: 78.4

Additional information on 5-Iodopyrimidine-2,4,6-triol

Comprehensive Overview of 5-Iodopyrimidine-2,4,6-triol (CAS No. 54124-12-8): Properties, Applications, and Research Insights

5-Iodopyrimidine-2,4,6-triol (CAS No. 54124-12-8) is a halogenated pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by the presence of an iodine atom at the 5-position and hydroxyl groups at the 2, 4, and 6-positions, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₄H₃IN₂O₃, and molecular weight of 253.98 g/mol make it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for iodinated pyrimidines like 5-Iodopyrimidine-2,4,6-triol has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "5-Iodopyrimidine-2,4,6-triol synthesis" or "CAS 54124-12-8 applications," reflecting its relevance in developing antiviral and anticancer agents. The compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, further enhances its utility in creating complex heterocyclic frameworks.

From a biochemical perspective, 5-Iodopyrimidine-2,4,6-triol is often explored for its potential to modulate enzyme activity. Studies highlight its role as a precursor for nucleoside analogs, which are critical in targeting DNA/RNA replication pathways. This aligns with trending topics like "precision medicine" and "targeted therapy," where customized molecular designs are pivotal. Additionally, its solubility in polar solvents (e.g., DMSO or methanol) facilitates its use in high-throughput screening assays.

The compound's stability under controlled conditions (recommended storage at 2–8°C) and compatibility with modern analytical techniques (e.g., HPLC, NMR) make it a reliable choice for industrial and academic labs. Searches for "5-Iodopyrimidine-2,4,6-triol suppliers" or "CAS 54124-12-8 price" indicate its commercial viability. Furthermore, its low toxicity profile, as evidenced by standard cytotoxicity assays, supports its adoption in sustainable chemistry initiatives.

Emerging trends in "green chemistry" have also spotlighted 5-Iodopyrimidine-2,4,6-triol as a candidate for eco-friendly synthetic routes. Researchers are investigating catalytic methods to reduce iodine waste during its production, addressing environmental concerns. This aligns with global efforts to minimize hazardous byproducts, a topic frequently queried in scientific forums.

In material science, the compound's crystalline properties and halogen-bonding capabilities are exploited to design advanced polymers and coordination complexes. Such applications resonate with searches for "functional materials" and "smart coatings," underscoring its interdisciplinary appeal. Recent patents involving iodopyrimidine derivatives further validate its industrial potential.

To summarize, 5-Iodopyrimidine-2,4,6-triol (CAS No. 54124-12-8) is a multifaceted compound bridging gaps between medicinal chemistry, materials engineering, and sustainable practices. Its robust synthetic accessibility and adaptability to cutting-edge research paradigms ensure its continued prominence in scientific literature and commercial pipelines.